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Compound of Interest

Compound Name:
2-Methyl-5-(methylthio)pyrimidin-

4-ol

CAS No.: 66699-20-5

Cat. No.: B15072233

Get Quote

Target Audience: Researchers, Medicinal Chemists, and Process Scientists Subject: 4-Chloro-

6-isopropylpyrimidin-2-amine (CAS 73576-33-7)

Executive Summary
In the landscape of modern drug discovery and agrochemical development, functionalized

pyrimidines serve as privileged scaffolds. CAS 73576-33-7, formally known as 4-chloro-6-

isopropylpyrimidin-2-amine, is a highly versatile, bifunctional building block. As a Senior

Application Scientist, I approach this molecule not just as a chemical commodity, but as a

precisely engineered precursor. Its structural architecture—featuring a reactive electrophilic

center (C4-Cl), a lipophilic modifier (C6-isopropyl), and a hydrogen-bond donor (C2-amino)—

makes it indispensable for synthesizing complex active pharmaceutical ingredients (APIs),

including kinase inhibitors and 5-HT receptor modulators.

This whitepaper provides a comprehensive, causality-driven breakdown of its physicochemical

properties, de novo synthesis, and core reactivity profiles.
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Chemical Identity & Physicochemical Profiling
Understanding the physical and chemical parameters of CAS 73576-33-7 is the first step in

predicting its behavior in both synthetic workflows and biological systems. The isopropyl group

significantly enhances the molecule's lipophilicity (clogP), which translates to improved

membrane permeability in downstream API derivatives. Meanwhile, the electron-withdrawing

nature of the pyrimidine nitrogen atoms drastically lowers the lowest unoccupied molecular

orbital (LUMO) of the ring, activating the C4-chlorine for nucleophilic attack.

Table 1: Quantitative Physicochemical Data
Property Value Mechanistic Implication

CAS Number 73576-33-7

Unique identifier for

regulatory/procurement

tracking 1.

Molecular Formula C₇H₁₀ClN₃
Dictates mass balance and

stoichiometric calculations.

Molecular Weight 171.63 g/mol

Low molecular weight ensures

high atom economy in coupling

reactions 2.

Melting Point 97 - 102 °C

Indicates a stable crystalline

lattice; useful for purity

validation via DSC 3.

Appearance Off-white to pale yellow solid
Visual indicator of oxidation or

residual synthetic impurities.

Solubility
Soluble in MeOH, EtOH, DCM.

Slightly soluble in H₂O.

Dictates solvent selection for

extraction (DCM/EtOAc) and

recrystallization 4.

De Novo Synthesis Workflow
The synthesis of CAS 73576-33-7 is a classic example of heterocycle construction followed by

functional group activation. A robust, self-validating two-step protocol is outlined below.
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Step-by-Step Methodology
Step 1: Pyrimidine Core Condensation

Objective: Construct the 2-amino-6-isopropylpyrimidin-4-ol intermediate.

Procedure: React ethyl 4-methyl-3-oxopentanoate (a β-ketoester) with guanidine

hydrochloride in the presence of a base (e.g., sodium ethoxide) in absolute ethanol. Reflux

for 4-6 hours.

Causality & Logic: The base liberates free guanidine, which acts as a bis-nucleophile. It

attacks the ester carbonyl and the ketone carbonyl sequentially, driving a thermodynamically

favorable cyclization. The release of water and ethanol forces the equilibrium toward the

stable pyrimidinol core 1.

Step 2: Electrophilic Chlorination

Objective: Convert the tautomeric C4-hydroxyl group into a reactive C4-chloro leaving group.

Procedure: Suspend the intermediate from Step 1 in neat phosphorus oxychloride (POCl₃).

Heat to reflux (90-110 °C) for 2-6 hours. Monitor via LC-MS.

Causality & Logic: Pyrimidinols exist primarily in their stable lactam tautomeric form. POCl₃

acts as both solvent and reagent, converting the lactam oxygen into a good leaving group

(dichlorophosphate intermediate), which is subsequently displaced by chloride ions.

Self-Validating Quench: The reaction must be poured over crushed ice slowly. Why? The

hydrolysis of unreacted POCl₃ is violently exothermic and releases toxic HCl gas. The

mixture is then neutralized to pH 7-8 using NaHCO₃ before extraction with ethyl acetate. This

ensures the 2-amino group is not protonated, keeping the product in the organic phase 1.

Ethyl 4-methyl-
3-oxopentanoate

Step 1: Condensation
(Cyclization)

Guanidine
(Base)

2-Amino-6-isopropyl-
pyrimidin-4-ol
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Fig 1: Two-step de novo synthesis workflow for CAS 73576-33-7.

Core Reactivity: Nucleophilic Aromatic Substitution
(SₙAr)
The primary industrial and research utility of CAS 73576-33-7 lies in its SₙAr reactivity at the C4

position. The electron-deficient nature of the pyrimidine ring makes the chlorine atom an

exceptional leaving group when attacked by nucleophiles such as amines, anilines, or thiols 3.

Microwave-Assisted SₙAr Protocol
Traditional thermal heating for SₙAr can lead to prolonged reaction times and degradation.

Utilizing microwave irradiation provides rapid kinetic energy to overcome the activation barrier

of the Meisenheimer complex.

Reagent Loading: In a microwave-safe vial, combine CAS 73576-33-7 (1.0 eq) and the

target amine nucleophile (1.2 eq).

Solvent & Base: Add anhydrous propanol (solvent) and N,N-diisopropylethylamine (DIPEA)

or triethylamine (2.0 eq) to act as an acid scavenger. Logic: The base neutralizes the HCl

generated during substitution, preventing the protonation of the incoming nucleophile.

Irradiation: Seal and heat in a microwave reactor at 120-140 °C for 15-30 minutes.

Workup: Disperse the crude mixture in saturated aqueous NaHCO₃ and extract with

dichloromethane. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15072233/docs?utm_src=pdf-body-img#architecting-heterocycles-an-in-depth-technical-guide-to-cas-73576-33-7
https://pdf.benchchem.com/112/In_Depth_Technical_Guide_4_Chloro_6_isopropylpyrimidin_2_amine_CAS_73576_33_7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS 73576-33-7
(Electrophile)

Microwave Irradiation
(120-140 °C, Base)

Amine/Thiol/Alcohol
(Nucleophile)

Meisenheimer Complex
(Stabilized by Pyrimidine N)

 Nucleophilic Attack

C4-Substituted
Pyrimidine Derivative

 Chloride Elimination

Click to download full resolution via product page

Fig 2: SₙAr mechanistic pathway at the C4 position of CAS 73576-33-7.

Safety and Handling
As a halogenated pyrimidine derivative, CAS 73576-33-7 carries specific occupational hazards.

It is classified as a skin and eye irritant (H315, H319) and may cause respiratory irritation

(H335) 5.

Storage: Must be stored in a cool, dry place in tightly sealed containers, strictly away from

strong oxidizing agents to prevent degradation of the primary amine 4.

PPE: Nitrile gloves, safety goggles, and a properly ventilated fume hood are mandatory

during SₙAr setups to avoid inhalation of fine crystalline dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. PubChemLite - 73576-33-7 (C7H10ClN3) [pubchemlite.lcsb.uni.lu]

3. pdf.benchchem.com [pdf.benchchem.com]

4. 2-Amino-4-chloro-6-isopropylpyrimidine, 97%, Thermo Scientific 250 mg | Buy Online |
Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]

5. 4-Chloro-6-isopropylpyrimidin-2-amine | 73576-33-7 [sigmaaldrich.com]

To cite this document: BenchChem. [Architecting Heterocycles: An In-Depth Technical Guide
to CAS 73576-33-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15072233/docs#architecting-heterocycles-an-in-
depth-technical-guide-to-cas-73576-33-7]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pdf.benchchem.com/112/An_In_depth_Technical_Guide_to_4_Chloro_6_isopropylpyrimidin_2_amine_Structure_and_Synthesis.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/2773619
https://pdf.benchchem.com/112/In_Depth_Technical_Guide_4_Chloro_6_isopropylpyrimidin_2_amine_CAS_73576_33_7.pdf
https://www.fishersci.nl/shop/products/2-amino-4-chloro-6-isopropylpyrimidine-97-thermo-scientific/15493327
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bcf4056
https://www.benchchem.com/product/b15072233?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/112/An_In_depth_Technical_Guide_to_4_Chloro_6_isopropylpyrimidin_2_amine_Structure_and_Synthesis.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/2773619
https://pdf.benchchem.com/112/In_Depth_Technical_Guide_4_Chloro_6_isopropylpyrimidin_2_amine_CAS_73576_33_7.pdf
https://www.fishersci.nl/shop/products/2-amino-4-chloro-6-isopropylpyrimidine-97-thermo-scientific/15493327
https://www.fishersci.nl/shop/products/2-amino-4-chloro-6-isopropylpyrimidine-97-thermo-scientific/15493327
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bcf4056
https://www.benchchem.com/product/b15072233/docs#architecting-heterocycles-an-in-depth-technical-guide-to-cas-73576-33-7
https://www.benchchem.com/product/b15072233/docs#architecting-heterocycles-an-in-depth-technical-guide-to-cas-73576-33-7
https://www.benchchem.com/product/b15072233/docs#architecting-heterocycles-an-in-depth-technical-guide-to-cas-73576-33-7
https://www.benchchem.com/product/b15072233/docs#architecting-heterocycles-an-in-depth-technical-guide-to-cas-73576-33-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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